Cas no 951611-29-3 (2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 951611-29-3
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5430829
• Update Time: 2025-07-26

2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-isoquinolin-2-yl-[1-(4-methylphenyl)triazol-4-yl]methanone
• 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C19H18N4O/c1-14-6-8-17(9-7-14)23-13-18(20-21-23)19(24)22-11-10-15-4-2-3-5-16(15)12-22/h2-9,13H,10-12H2,1H3
• InChI Key： ZSTWEEAEKXAHDP-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1)C=CC=C2)(C1=CN(C2=CC=C(C)C=C2)N=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline (CAS: 951611-29-3)

The compound 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline (CAS: 951611-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, which combines a triazole moiety with a tetrahydroisoquinoline scaffold, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key areas of research has been the exploration of its biological targets. Preliminary findings suggest that this compound interacts with specific protein kinases and G-protein-coupled receptors (GPCRs), which are implicated in a range of pathological conditions, including cancer, neurodegenerative diseases, and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 951611-29-3 exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. This finding underscores its potential as a lead compound for kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's ability to modulate cellular signaling pathways involved in apoptosis and autophagy. A study conducted by researchers at the University of Cambridge revealed that 951611-29-3 induces apoptosis in cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. These effects were observed in vitro using human cancer cell lines, including breast and lung adenocarcinoma, suggesting broad-spectrum anticancer potential.

The synthetic accessibility of 951611-29-3 has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel, high-yield synthesis route that employs click chemistry to construct the triazole ring, followed by a palladium-catalyzed coupling to introduce the tetrahydroisoquinoline moiety. This method not only improves the overall yield but also reduces the number of purification steps, making it more scalable for industrial applications. The details of this synthetic approach were published in Organic Letters in early 2023.

Despite these promising developments, challenges remain in the clinical translation of 951611-29-3. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. A recent preprint on bioRxiv outlined preliminary success in improving the compound's stability and tissue distribution using lipid-based nanoparticles.

In conclusion, 2-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl-1,2,3,4-tetrahydroisoquinoline (CAS: 951611-29-3) represents a versatile scaffold with significant therapeutic potential. Its dual functionality as a kinase inhibitor and apoptosis inducer, coupled with advances in synthetic methodologies, positions it as a compelling candidate for further preclinical and clinical evaluation. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications to other disease areas.